Cas no 3119-54-8 (Thiazolo[4,5-f]quinoline,7-methyl-)

• Product Name: Thiazolo[4,5-f]quinoline,7-methyl-
• CAS No: 3119-54-8
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• CID: 294852
• Update Time: 2024-01-27

Thiazolo[4,5-f]quinoline,7-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-f]quinoline,7-methyl-
• Thiazolo[4,5-f]quinoline, 7-methyl- (7CI,8CI,9CI)
• 7-Methylthiazolo[4,5-f]quinoline
• Thiazolo[4,5-f]quinoline, 7-methyl-

• Inchi： 1S/C11H8N2S/c1-7-2-3-8-9(13-7)4-5-10-11(8)12-6-14-10/h2-6H,1H3
• InChI Key： JKYBQGBBLFXVKY-UHFFFAOYSA-N
• SMILES： N1C2C(=C3N=CSC3=CC=2)C=CC=1C

Computed Properties

• Exact Mass: 200.041
• Monoisotopic Mass: 200.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 361.2±22.0 °C(Predicted)
• pka: 3.31±0.50(Predicted)